Cas no 2138073-87-5 (4-nitro-N-[4-(piperazin-1-yl)pyridin-2-yl]benzene-1-sulfonamide)

• Product Name: 4-nitro-N-[4-(piperazin-1-yl)pyridin-2-yl]benzene-1-sulfonamide
• CAS No: 2138073-87-5
• MF: C₁₅H₁₇N₅O₄S
• MW: 363.391581296921
• CID: 5852659
• PubChem ID: 165493939
• Update Time: 2025-05-21

4-nitro-N-[4-(piperazin-1-yl)pyridin-2-yl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-1167268
• 4-nitro-N-[4-(piperazin-1-yl)pyridin-2-yl]benzene-1-sulfonamide
• 2138073-87-5

• Inchi： 1S/C15H17N5O4S/c21-20(22)12-1-3-14(4-2-12)25(23,24)18-15-11-13(5-6-17-15)19-9-7-16-8-10-19/h1-6,11,16H,7-10H2,(H,17,18)
• InChI Key： NYALIJBODPQCEM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(NC1C=C(C=CN=1)N1CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 363.10012521g/mol
• Monoisotopic Mass: 363.10012521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 129Ų

Additional information on 4-nitro-N-[4-(piperazin-1-yl)pyridin-2-yl]benzene-1-sulfonamide

Recent Advances in the Study of 4-nitro-N-[4-(piperazin-1-yl)pyridin-2-yl]benzene-1-sulfonamide (CAS: 2138073-87-5)

The compound 4-nitro-N-[4-(piperazin-1-yl)pyridin-2-yl]benzene-1-sulfonamide (CAS: 2138073-87-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This sulfonamide derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, making it a compound of considerable interest for drug development.

One of the key areas of research has been the exploration of its inhibitory effects on specific enzymes involved in disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are critical targets in cancer therapy. The study utilized X-ray crystallography to reveal the binding mode of the compound within the kinase active site, providing valuable insights for structure-based drug design. These findings underscore the potential of 4-nitro-N-[4-(piperazin-1-yl)pyridin-2-yl]benzene-1-sulfonamide as a lead compound for the development of novel kinase inhibitors.

In addition to its kinase inhibitory properties, recent research has also investigated its role in modulating protein-protein interactions. A study published in Bioorganic & Medicinal Chemistry Letters highlighted its ability to disrupt specific protein complexes involved in inflammatory pathways. The researchers employed a combination of molecular docking and surface plasmon resonance (SPR) assays to characterize the binding affinity and specificity of the compound. These results suggest its potential application in the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Pharmacokinetic studies have also been a focal point of recent investigations. A 2024 preclinical study evaluated the absorption, distribution, metabolism, and excretion (ADME) profiles of the compound in rodent models. The results indicated favorable oral bioavailability and a relatively long half-life, which are desirable properties for a drug candidate. However, the study also identified certain metabolic liabilities, such as susceptibility to cytochrome P450-mediated oxidation, which may need to be addressed in further optimization efforts.

The synthetic accessibility of 4-nitro-N-[4-(piperazin-1-yl)pyridin-2-yl]benzene-1-sulfonamide has also been explored in recent literature. A 2023 paper in Organic Process Research & Development described a scalable synthetic route that employs cost-effective starting materials and mild reaction conditions. This advancement is particularly significant for the large-scale production of the compound, facilitating its transition from laboratory research to clinical development.

Despite these promising findings, challenges remain in the development of this compound as a therapeutic agent. For example, its selectivity profile needs further refinement to minimize off-target effects. Additionally, more comprehensive toxicological studies are required to assess its safety in humans. Nevertheless, the collective body of recent research underscores the potential of 4-nitro-N-[4-(piperazin-1-yl)pyridin-2-yl]benzene-1-sulfonamide as a versatile scaffold for drug discovery, with applications spanning oncology, inflammation, and beyond.

In conclusion, the compound 4-nitro-N-[4-(piperazin-1-yl)pyridin-2-yl]benzene-1-sulfonamide (CAS: 2138073-87-5) represents a promising candidate for further drug development. Its unique structural features, combined with its demonstrated biological activities, make it a valuable subject of ongoing research. Future studies should focus on optimizing its pharmacokinetic and safety profiles, as well as exploring its therapeutic potential in additional disease contexts.